GNE 220
GNE 220
GNE-220 is a potent and selective inhibitor of MAP4K4 with an IC50 of 4 nM.
Brand Name:
Vulcanchem
CAS No.:
1199590-75-4
VCID:
VC0006603
InChI:
InChI=1S/C25H26N8/c1-16-22-23(30-24(28-16)19-14-27-32(3)15-19)21-12-18(13-26-25(21)29-22)17-4-6-20(7-5-17)33-10-8-31(2)9-11-33/h4-7,12-15H,8-11H2,1-3H3,(H,26,29)
SMILES:
CC1=NC(=NC2=C1NC3=NC=C(C=C23)C4=CC=C(C=C4)N5CCN(CC5)C)C6=CN(N=C6)C
Molecular Formula:
C₂₅H₂₆N₈
Molecular Weight:
438.53
GNE 220
CAS No.: 1199590-75-4
Inhibitors
VCID: VC0006603
Molecular Formula: C₂₅H₂₆N₈
Molecular Weight: 438.53
| CAS No. | 1199590-75-4 |
|---|---|
| Product Name | GNE 220 |
| Molecular Formula | C₂₅H₂₆N₈ |
| Molecular Weight | 438.53 |
| IUPAC Name | 4-methyl-8-[4-(4-methylpiperazin-1-yl)phenyl]-2-(1-methylpyrazol-4-yl)-5H-pyrido[4,5]pyrrolo[1,2-d]pyrimidine |
| Standard InChI | InChI=1S/C25H26N8/c1-16-22-23(30-24(28-16)19-14-27-32(3)15-19)21-12-18(13-26-25(21)29-22)17-4-6-20(7-5-17)33-10-8-31(2)9-11-33/h4-7,12-15H,8-11H2,1-3H3,(H,26,29) |
| Standard InChIKey | HXIPOURWZRATPT-UHFFFAOYSA-N |
| SMILES | CC1=NC(=NC2=C1NC3=NC=C(C=C23)C4=CC=C(C=C4)N5CCN(CC5)C)C6=CN(N=C6)C |
| Description | GNE-220 is a potent and selective inhibitor of MAP4K4 with an IC50 of 4 nM. |
| Reference | [1]. Vitorino P, et al. MAP4K4 regulates integrin-FERM binding to control endothelial cell motility. Nature. 2015 Mar 26;519(7544):425-30. |
| Last Modified | Aug 20 2021 |
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